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Compound of Interest

Compound Name: Methyl 2-bromopentanoate

Cat. No.: B179845 Get Quote

Introduction
Methyl 2-bromopentanoate is a key intermediate in organic synthesis, notably in the

development of pharmaceutical compounds and specialty chemicals.[1][2] Its purity is

paramount for the success of subsequent reactions, necessitating an efficient and reliable

purification method. This document provides a detailed protocol for the purification of Methyl 2-
bromopentanoate using fractional vacuum distillation. This technique is preferred to mitigate

the risk of thermal decomposition at its atmospheric boiling point and to effectively separate it

from less volatile impurities.

Physicochemical Properties
A comprehensive understanding of the physical properties of Methyl 2-bromopentanoate is

crucial for designing an effective distillation protocol.
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Property Value Reference

Molecular Formula C₆H₁₁BrO₂ [1][3][4][5]

Molecular Weight 195.05 g/mol [1][4][5]

Boiling Point (Atmospheric) 179.4 °C (at 760 mmHg) [1]

Density 1.349 g/cm³ [1]

Refractive Index 1.455 [1]

Flash Point 69.5 °C [1]

Synonyms

Methyl 2-bromovalerate, 2-

Bromopentanoic acid methyl

ester

[3][4][5]

Health and Safety Precautions
Methyl 2-bromopentanoate and its related alpha-bromo esters are hazardous. All handling

and purification steps must be conducted inside a certified chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile or

neoprene), and splash-proof safety goggles at all times.

Hazards: Assumed to be a corrosive substance that can cause severe skin burns and eye

damage. It is likely an irritant to the respiratory tract.[6]

Thermal Decomposition: High temperatures can lead to decomposition, potentially releasing

toxic and corrosive fumes such as hydrogen bromide.[6] Therefore, heating should be

controlled and gentle.

Waste Disposal: Dispose of all chemical waste, including distillation residues and

contaminated materials, in appropriately labeled hazardous waste containers according to

institutional guidelines.
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The following diagram illustrates the key stages of the purification process, from initial setup to

final product collection and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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